Cas no 74840-47-4 (5-Chloro-2-methylpyrimidine-4-carboxylic acid)

• Product Name: 5-Chloro-2-methylpyrimidine-4-carboxylic acid
• CAS No: 74840-47-4
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD00223741
• CID: 557209
• PubChem ID: 676421
• Update Time: 2025-04-19

5-Chloro-2-methylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylpyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylicacid, 5-chloro-2-methyl-
• 5-CHLORO-2-METHYL-4-PYRIMIDINECARBOXYLIC ACID
• 5-Chlor-2-methyl-pyrimidin-4-carbonsaeure
• 5-chloro-2-methyl-pyrimidine-4-carboxylic acid
• WKVFRUIYIXKKFO-UHFFFAOYSA-N
• 1633AC
• AK100033
• AB0049395
• ST1141054
• 4-Pyrimidinecarboxylicacid,5-chloro-2-methyl-
• 4-Pyrimidinecarboxy
• ZCA84047
• FT-0692696
• SCHEMBL2373825
• CS-0050533
• 74840-47-4
• AMY26282
• MFCD00223741
• DIFLORASONEDIACETATE
• SY026694
• AKOS006275500
• 5-Chloro-2-methylpyrimidine-4-carboxylic acid, 96%
• EN300-83090
• Z1198152373
• AC-25287
• DTXSID10350285
• DS-3458
• 4-Pyrimidinecarboxylic acid,5-chloro-2-methyl-
• SB57772
• 5-chloro-2-methyl-4-Pyrimidine carboxylic acid
• DB-074891

• MDL： MFCD00223741
• Inchi： 1S/C6H5ClN2O2/c1-3-8-2-4(7)5(9-3)6(10)11/h2H,1H3,(H,10,11)
• InChI Key： WKVFRUIYIXKKFO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C)N=C1C(=O)O

Computed Properties

• Exact Mass: 172.00400
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.479
• Melting Point: No data available
• Boiling Point: 315.3℃ at 760 mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.584
• PSA: 63.08000
• LogP: 1.13660
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Chloro-2-methylpyrimidine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H303 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives